3-(Chloromethyl)-1-(methylsulfanyl)hexane

• Molecular Formula: C8H17ClS
• Molecular Weight: 180.74 g/mol
• IUPAC Name: 3-(chloromethyl)-1-methylsulfanylhexane
• InChI: InChI=1S/C8H17ClS/c1-3-4-8(7-9)5-6-10-2/h8H,3-7H2,1-2H3
• InChI Key: AUEUCLCVWNFUKO-UHFFFAOYSA-N
• Canonical SMILES: CCCC(CCSC)CCl

Description

3-(Chloromethyl)-1-(methylsulfanyl)hexane is an organosulfur compound featuring a hexane backbone substituted with a chloromethyl (-CH2Cl) group at the third carbon and a methylsulfanyl (-SMe) group at the first carbon. Its reactivity profile is influenced by the electron-withdrawing chlorine atom and the sulfur-containing moiety, which may also affect its conformational stability .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(Chloromethyl)-1-(methylsulfanyl)hexane can be achieved through several methods. One common approach involves the chloromethylation of 1-(methylsulfanyl)hexane. This reaction typically uses formaldehyde and hydrochloric acid as reagents, with a catalyst such as zinc chloride to facilitate the reaction. The reaction is carried out under controlled temperature conditions to ensure the desired product is obtained.

Industrial Production Methods

In an industrial setting, the production of 3-(Chloromethyl)-1-(methylsulfanyl)hexane may involve continuous flow reactors to optimize yield and efficiency. The use of advanced catalysts and reaction conditions can further enhance the production process, making it more cost-effective and scalable.

Chemical Reactions Analysis

Types of Reactions

3-(Chloromethyl)-1-(methylsulfanyl)hexane undergoes various chemical reactions, including:

Substitution Reactions: The chloromethyl group can be substituted by nucleophiles such as amines, alcohols, or thiols, leading to the formation of new compounds.

Oxidation Reactions: The methylsulfanyl group can be oxidized to form sulfoxides or sulfones using oxidizing agents like hydrogen peroxide or m-chloroperbenzoic acid.

Reduction Reactions: The compound can undergo reduction reactions to remove the chloromethyl group, resulting in the formation of hexane derivatives.

Common Reagents and Conditions

Substitution: Nucleophiles (amines, alcohols, thiols), solvents (ethanol, water), catalysts (zinc chloride).

Oxidation: Oxidizing agents (hydrogen peroxide, m-chloroperbenzoic acid), solvents (acetic acid, dichloromethane).

Reduction: Reducing agents (lithium aluminum hydride, sodium borohydride), solvents (ether, tetrahydrofuran).

Major Products Formed

Substitution: Aminohexane, alkoxyhexane, thiohexane derivatives.

Oxidation: Sulfoxides, sulfones.

Reduction: Hexane derivatives.

Scientific Research Applications

3-(Chloromethyl)-1-(methylsulfanyl)hexane has several applications in scientific research:

Organic Synthesis: It serves as an intermediate in the synthesis of more complex organic molecules.

Pharmaceuticals: The compound can be used in the development of new drugs and therapeutic agents.

Material Science: It is used in the synthesis of polymers and other materials with specific properties.

Industrial Chemistry: The compound is utilized in the production of various chemicals and industrial products.

Mechanism of Action

The mechanism of action of 3-(Chloromethyl)-1-(methylsulfanyl)hexane involves its reactivity with nucleophiles and oxidizing agents. The chloromethyl group acts as an electrophile, making it susceptible to nucleophilic attack. The methylsulfanyl group can undergo oxidation, leading to the formation of sulfoxides or sulfones. These reactions are facilitated by the molecular structure and the presence of reactive functional groups.

Comparison with Similar Compounds

Research Findings

• Synthetic Pathways : Oxidation of methylsulfanyl to sulfonyl groups (e.g., using 3-chloroperoxybenzoic acid) is a key reaction for modifying the target compound’s electronic properties .
• Conformational Analysis : Aliphatic thioethers exhibit gauche conformations due to steric effects, which may influence the hexane derivative’s stability and reactivity .
• Safety Profile : Chlorinated alkanes like 6-chloro-1-(3-methylphenyl)hexan-1-one require stringent handling due to respiratory and dermal toxicity risks, a concern likely applicable to the target compound .

Biological Activity

3-(Chloromethyl)-1-(methylsulfanyl)hexane, with the molecular formula C$_8$H$_{17}$ClS, is an organic compound characterized by a hexane backbone featuring a chloromethyl group and a methylsulfanyl group. This unique structure imparts specific chemical properties that make it a valuable intermediate in organic synthesis and potential applications in medicinal chemistry. Despite limited direct studies on its biological activity, its structural analogs suggest significant interactions with biological systems.

• Molecular Weight : 180.74 g/mol
• InChI Key : AUEUCLCVWNFUKO-UHFFFAOYSA-N
• SMILES Notation : CCCCC(CCSC)CCl

Structural Comparison with Related Compounds

The following table summarizes compounds structurally related to 3-(Chloromethyl)-1-(methylsulfanyl)hexane:

Compound Name	Molecular Formula	Key Features
1-(Chloromethyl)-2-(methylsulfanyl)hexane	C$_8$H$_{17}$ClS	Different position of chloromethyl group
3-(Chloromethyl)-1-(methylsulfanyl)pentane	C$_7$H$_{15}$ClS	Shorter carbon chain compared to hexane
3-(Chloromethyl)-1-(methylsulfanyl)heptane	C$_9$H$_{19}$ClS	Longer carbon chain, affecting reactivity

Biological Activity Overview

While specific biological activities of 3-(Chloromethyl)-1-(methylsulfanyl)hexane have not been extensively documented, compounds with similar structures often exhibit notable biological properties. The potential for this compound to interact with biological systems may arise from its electrophilic chloromethyl group, which can form covalent bonds with nucleophilic sites in biological molecules, potentially influencing enzymatic activity or cellular processes.

Electrophilic Reactivity

The chloromethyl group is known for its electrophilic nature, allowing it to react with nucleophiles such as amino acids and nucleic acids in proteins and DNA. This reactivity could lead to modifications in protein function or gene expression, contributing to various biological effects.

Case Studies and Research Findings

Research into structurally similar compounds has provided insights into the potential biological activities of 3-(Chloromethyl)-1-(methylsulfanyl)hexane:

• Antimicrobial Activity : Compounds with similar electrophilic groups have shown antimicrobial properties by disrupting microbial cell membranes or interfering with essential enzymes, leading to cell death. For example, studies on chlorinated aliphatic compounds have demonstrated their effectiveness against various bacterial strains.
• Cytotoxicity : The cytotoxic effects of related compounds have been evaluated using in vitro assays. For instance, studies utilizing the SkinEthic™ HCE model have assessed the irritation potential of reactive chemicals, indicating that similar structures can induce cytotoxicity depending on their reactivity profile .
• Pharmacological Applications : Research has indicated that compounds containing chloromethyl groups can serve as intermediates in the synthesis of pharmaceuticals, particularly in developing agents targeting specific biochemical pathways . This aligns with the potential therapeutic applications of 3-(Chloromethyl)-1-(methylsulfanyl)hexane.

Interaction Studies

Interaction studies involving 3-(Chloromethyl)-1-(methylsulfanyl)hexane focus on its reactivity with various nucleophiles and oxidizing agents. These interactions are crucial for understanding its potential applications in organic synthesis and medicinal chemistry. The electrophilicity of the chloromethyl group allows it to participate in various substitution reactions, potentially leading to novel compounds with desired biological activities.